tert-Butyl (2-amino-5-methylphenyl)carbamate

• IUPAC Name: tert-butyl N-(2-amino-5-methylphenyl)carbamate
• InChI: InChI=1S/C12H18N2O2/c1-8-5-6-9(13)10(7-8)14-11(15)16-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15)
• InChI Key: ITNKEMSWAOSDIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)NC(=O)OC(C)(C)C
• Molecular Formula: C12H18N2O2
• DSSTOX Substance ID: DTXSID40697615
• Molecular Weight: 222.28 g/mol
• CAS RN: 885270-77-9

Description

“tert-Butyl (2-amino-5-methylphenyl)carbamate” is a chemical compound with the molecular formula C12H18N2O2. It is also known as "tert-butyl N- (5-amino-2-methylphenyl)carbamate".

Synthesis Analysis

The synthesis of similar compounds, such as tert-butyl 2- (substituted benzamido) phenylcarbamate derivatives, has been reported in the literature. These compounds were synthesized by the condensation of tert-butyl 2-amino phenylcarbamate with various substituted carboxylic acids in the presence of EDCI and HOBt as coupling reagents.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18N2O2/c1-8-5-6-9(13)7-10(8)14-11(15)16-12(2,3)4/h5-7H,13H2,1-4H3,(H,14,15).

Chemical Reactions Analysis

While specific chemical reactions involving “tert-Butyl (2-amino-5-methylphenyl)carbamate” are not available, similar compounds like tert-butyl carbamate have been used in palladium-catalyzed synthesis of N-Boc-protected anilines.

Physical And Chemical Properties Analysis

The molecular weight of “tert-Butyl (2-amino-5-methylphenyl)carbamate” is 222.29. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the literature.

Scientific Research Applications

Synthesis of Biologically Active Compounds

• Tert-Butyl 5-amino-4-((2-(dimethylamino)ethyl)(methyl)amino)-2-methoxyphenyl) carbamate is an important intermediate in synthesizing omisertinib (AZD9291), a drug used in cancer therapy. A study outlined a rapid synthesis method for this compound with an overall yield of 81% through steps like acylation, nucleophilic substitution, and reduction (Zhao et al., 2017).

Chemical Transformations and Reactions

• Research has demonstrated the use of tert-butyl carbamates in Diels-Alder reactions, an important method in organic synthesis for creating cyclic compounds. For instance, tert-Butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate was prepared and utilized in such reactions (Padwa et al., 2003).

Enzymatic Kinetic Resolution

• Tert-Butyl (1S,2S)-2-Methyl-3-Oxo-1-Phenylpropylcarbamate underwent an asymmetric Mannich reaction in one study, illustrating its use in creating chiral compounds with specific stereochemistry, which is significant in medicinal chemistry (Yang et al., 2009).

Environmental and Protective Applications

• Some studies have investigated the environmental aspects of tert-butyl carbamates. For instance, the cytotoxic effects of related compounds like 2,6-di-tert-butyl-4-methylphenyl N-methylcarbamate were examined in rat hepatocytes and mitochondria, shedding light on the environmental and health impacts of these chemicals (Suzuki et al., 1997).

Deprotection in Organic Synthesis

• Aqueous phosphoric acid has been used as a mild reagent for the deprotection of tert-butyl carbamates, demonstrating their role in protecting groups in organic synthesis. This process is critical in the synthesis of various pharmaceutical compounds, showing the versatility of tert-butyl carbamates in synthetic chemistry (Li et al., 2006).

Safety And Hazards

While specific safety and hazard information for “tert-Butyl (2-amino-5-methylphenyl)carbamate” is not available, general safety measures for handling similar compounds include washing hands and any exposed skin thoroughly after handling, not eating, drinking, or smoking when using the product, using only outdoors or in a well-ventilated area, not breathing dust/fume/gas/mist/vapors/spray, and wearing protective gloves/clothing/eye protection/face protection.